Cas no 5471-97-6 (1,3-Diphenyl-1,3-propanediol)

• Product Name: 1,3-Diphenyl-1,3-propanediol
• CAS No: 5471-97-6
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD08694941
• CID: 384649
• PubChem ID: 231772
• Update Time: 2025-04-19

1,3-Diphenyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1,3-diphenyl-
• 1,3-diphenylpropane-1,3-diol
• (+-)-1,3-Diphenyl-1,3-propanediol
• 1,3-Diphenyl-1,3-propanediol
• SCHEMBL75867
• 5471-97-6
• AKOS040765329
• 1,3-diphenyl-propane-1,3-diol
• Meso-1,3-diphenyl-1,3-propanediol
• NSC-28485
• EN300-7440454
• DTXSID80970030
• 1,3-Diphenyl-1,3-propanediol #
• AKOS000280911
• SMR001548682
• CHEMBL1698844
• FT-0745394
• MLS002639235
• 1,3-diphenyl-1,3-propandiol
• NSC28485
• CS-0260004

• MDL： MFCD08694941
• Inchi： 1S/C15H16O2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,14-17H,11H2
• InChI Key： XHHXJXGIYFQFOQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.61
• PSA: 40.46
• LogP: 2.84370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids